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Compound of Interest

Compound Name: Dioleyl hydrogen phosphate

Cat. No.: B075827 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the synthesis and purification of Dioleyl Hydrogen Phosphate (DOHP).

Introduction to Dioleyl Hydrogen Phosphate (DOHP)
Dioleyl hydrogen phosphate (DOHP), also known as dioleyl phosphate, is a dialkyl

phosphate ester featuring two unsaturated oleyl chains attached to a central phosphate group.

[1][2] Its chemical structure, with CAS Number 14450-07-8, imparts distinct amphiphilic

properties; the long, hydrophobic oleyl chains are contrasted by a hydrophilic phosphate

headgroup.[1] This dual nature makes DOHP a valuable surfactant and emulsifier.[1]

Structurally related to phospholipids, which are fundamental components of biological

membranes, DOHP is instrumental in biochemical research, particularly in studies of lipid

bilayers and cellular interactions.[3] Its applications extend to various industries where it is

used as a lubricant additive, a component in cosmetics, and a stabilizer in pharmaceutical

formulations.[1][2]

Table 1: Physical and Chemical Properties of Dioleyl Hydrogen Phosphate
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Property Value Source(s)

CAS Number 14450-07-8 [1][2][4][5][6][7]

Molecular Formula C₃₆H₇₁O₄P [1][2][4][5][6]

Molecular Weight 598.9 g/mol [1][2][4][7]

IUPAC Name
bis[(Z)-octadec-9-enyl]

hydrogen phosphate
[2][7]

Boiling Point 651.4°C at 760 mmHg [4][6][7]

Density 0.929 g/cm³ [4][6][7][8]

Flash Point 347.7°C [4][6][7][8]

Hydrogen Bond Donor Count 1 [8]

| Hydrogen Bond Acceptor Count| 4 |[8] |

Synthesis of Dioleyl Hydrogen Phosphate
The synthesis of DOHP primarily involves the phosphorylation of oleyl alcohol. Several

methods have been established, with the most common being the reaction with phosphorus

oxychloride and direct esterification with phosphoric acid.

Phosphorylation using Phosphorus Oxychloride (POCl₃)
This versatile and widely used method proceeds in a two-step manner, offering controlled

synthesis and high purity levels.[1][3] The first step involves the reaction of oleyl alcohol with

phosphorus oxychloride, typically in the presence of a base, to form the dioleyl phosphoryl

chloride intermediate.[3] The base, such as triethylamine or pyridine, neutralizes the hydrogen

chloride (HCl) byproduct.[3] The intermediate is then hydrolyzed in the second step to yield the

final DOHP product.[1]

Figure 1. Synthesis of DOHP via the Phosphorus Oxychloride method.

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel,

and nitrogen inlet, dissolve oleyl alcohol in an inert solvent such as dichloromethane
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(CH₂Cl₂) or toluene.[3][8] Add a base, like pyridine or triethylamine, to the solution.[3][8] A

molar ratio of approximately 2:1:1 for oleyl alcohol:POCl₃:base is typically used.

Phosphorylation: Cool the mixture in an ice bath. Slowly add phosphorus oxychloride

(POCl₃) dropwise from the dropping funnel while maintaining the temperature below 10°C.[9]

Reaction: After the addition is complete, allow the mixture to stir at room temperature

overnight to form the dioleyl phosphoryl chloride intermediate.[3][9]

Hydrolysis: Carefully add water to the reaction mixture to hydrolyze the intermediate.[1] Stir

vigorously for several hours.

Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with dilute HCl, deionized water, and brine.[9]

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

DOHP product.[9]

Direct Esterification with Phosphoric Acid
Direct esterification is a straightforward approach that involves the reaction of oleyl alcohol with

a phosphorus source, typically orthophosphoric acid (H₃PO₄).[3] This condensation reaction

requires elevated temperatures (often above 160°C) to proceed and generates water as a

byproduct.[3] To drive the reaction equilibrium towards product formation, the continuous

removal of water is crucial, often achieved through azeotropic distillation with a water-entraining

agent like toluene or xylene.[3] A key challenge is the potential for dehydration of oleyl alcohol

at temperatures exceeding 170°C, which can reduce yield and introduce impurities.[3]

Figure 2. Synthesis of DOHP via Direct Esterification.

Reaction Setup: Charge a flask equipped with a Dean-Stark apparatus, condenser, and

magnetic stirrer with oleyl alcohol, orthophosphoric acid, and a water-entraining solvent like

toluene.[3]

Reaction: Heat the mixture to reflux (typically >160°C).[3] Water produced during the

esterification will be collected in the Dean-Stark trap, driving the reaction to completion.
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Monitoring: Monitor the reaction progress by measuring the amount of water collected. The

reaction is considered complete when water no longer accumulates.

Isolation: After cooling, remove the solvent under reduced pressure. The remaining crude

product can then be subjected to purification.

Table 2: Comparison of DOHP Synthesis Methods

Feature POCl₃ Method Direct Esterification

Primary Reagents Oleyl alcohol, POCl₃, Base Oleyl alcohol, H₃PO₄

Reaction Conditions
Low temperature initially, then

room temp.
High temperature (>160°C)

Byproducts HCl, neutralized by base Water, removed by distillation

Reported Yield
75% (for a related multi-step

process)[8]

Yield is sensitive to

conditions[3]

Advantages
Controlled reaction, high purity

achievable[1][3]
Simpler, one-pot reaction[3]

| Disadvantages | Use of hazardous POCl₃, multi-step process | High temperatures can cause

side reactions, equilibrium control needed[3] |

Purification of Dioleyl Hydrogen Phosphate
Purification is a critical step to remove unreacted starting materials, byproducts, and side-

products. The choice of method depends on the scale of the synthesis and the required purity

level.

Common purification techniques for DOHP include column chromatography and High-

Performance Liquid Chromatography (HPLC).[3] Other general methods that can be applied

are recrystallization (if the product is solid at low temperatures) and vacuum distillation, though

the high molecular weight of DOHP may make distillation challenging.[3][10]

Figure 3. General workflow for the purification of DOHP.
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Column Chromatography
Column chromatography is a standard technique for purifying organic compounds. For a

relatively non-polar molecule like DOHP, normal-phase chromatography using silica gel is

effective.

Column Packing: Prepare a glass column with a slurry of silica gel in a non-polar solvent

(e.g., hexane).

Sample Loading: Dissolve the crude DOHP in a minimal amount of a suitable solvent (e.g.,

dichloromethane or the mobile phase) and load it onto the top of the silica gel column.

Elution: Elute the column with a solvent system, starting with a non-polar solvent (e.g., 100%

hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl

acetate). This gradient elution separates the components based on their affinity for the

stationary phase.

Fraction Collection: Collect the eluent in a series of fractions.

Analysis: Analyze the fractions using Thin-Layer Chromatography (TLC) or HPLC to identify

which ones contain the pure DOHP.[10]

Isolation: Combine the pure fractions and remove the solvent under reduced pressure to

yield the purified DOHP.[10]

High-Performance Liquid Chromatography (HPLC)
For achieving very high purity, reversed-phase HPLC (RP-HPLC) is a powerful technique.[3] In

RP-HPLC, a non-polar stationary phase (like C18-functionalized silica) is used with a polar

mobile phase.[3]

Table 3: Comparison of DOHP Purification Techniques
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Technique Principle
Suitability for
DOHP

Advantages Limitations

Column

Chromatograph

y

Separation
based on
differential
adsorption to
a solid
stationary
phase.[3]

Well-suited for
lab-scale
purification.

Cost-effective,
scalable, good
for removing
major
impurities.[10]

Can be time-
consuming,
uses large
solvent
volumes.

HPLC

High-resolution

separation based

on partitioning

between a

stationary and a

liquid mobile

phase under high

pressure.[3]

Excellent for

achieving high

purity (>99%)

and for analytical

assessment.[3]

[11]

High resolution,

automated, fast

for analytical

scale.[11]

Expensive,

limited sample

capacity for

preparative

scale.

Recrystallization

Separation of a

crystalline solid

from soluble

impurities by

dissolving in a

hot solvent and

cooling to

precipitate the

pure product.[12]

Potentially

suitable if DOHP

can be solidified.

Can yield very

pure product,

cost-effective for

large scales.[12]

Product must be

a solid, requires

finding a suitable

solvent system.

| Vacuum Distillation | Separation based on differences in boiling points at reduced pressure.

[10] | Less suitable due to DOHP's high molecular weight and boiling point.[10] | Effective for

volatile impurities. | High temperatures may cause decomposition, not suitable for non-volatile

compounds.[3] |

Analytical Characterization and Purity Assessment
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Confirming the identity and purity of the synthesized DOHP is essential. Spectroscopic and

chromatographic methods are the cornerstones of this analysis.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a primary tool for structural

elucidation.[3]

³¹P NMR: Provides direct information about the phosphorus center. For DOHP, a single,

sharp resonance is expected in the organophosphate ester region.[3]

¹H NMR: Shows characteristic signals for protons in the oleyl chains, such as the olefinic

protons (-CH=CH-) around 5.3 ppm and allylic protons around 2.0 ppm.[3]

¹³C NMR: Displays signals for the various carbons in the oleyl chains, including the double

bond carbons around 130 ppm and the terminal methyl carbon around 14 ppm.[3]

Mass Spectrometry (MS): MS is used to confirm the molecular weight of DOHP (598.9 g/mol

) and to identify impurities.[2][3]

High-Performance Liquid Chromatography (HPLC): HPLC is used not only for purification but

also to determine the purity of the final product by quantifying the area of the product peak

relative to impurity peaks.[3]

Table 4: Key NMR Spectroscopic Data for DOHP Characterization
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Technique Signal
Typical Chemical
Shift (δ)

Source

³¹P NMR
Phosphate
(O=P(OR)₂)

Specific
organophosphate
region (relative to
85% H₃PO₄ at 0.0
ppm)

[3]

¹H NMR
Olefinic Protons (-

CH=CH-)
~ 5.3 ppm (multiplet) [3]

Allylic Protons (=CH-

CH₂-)
~ 2.0 ppm [3]

¹³C NMR
Olefinic Carbons (-

C=C-)
~ 130 ppm [3]

| | Terminal Methyl Carbon (-CH₃) | ~ 14 ppm |[3] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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